Cas no 2228462-12-0 (3-(4-ethynylphenoxy)pyrrolidine)

3-(4-Ethynylphenoxy)pyrrolidine is a versatile intermediate in organic synthesis, particularly valued for its ethynyl and pyrrolidine functional groups. The ethynyl moiety enables click chemistry applications, such as Cu-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating efficient conjugation in bioconjugation and materials science. The pyrrolidine ring contributes to structural rigidity and potential bioactivity, making it useful in pharmaceutical research. Its balanced reactivity and stability allow for selective modifications under controlled conditions. This compound is typically employed in the development of novel heterocyclic frameworks, ligands, and small-molecule probes. Proper handling under inert conditions is recommended due to the ethynyl group's sensitivity to oxidation.
3-(4-ethynylphenoxy)pyrrolidine structure
2228462-12-0 structure
Product Name:3-(4-ethynylphenoxy)pyrrolidine
CAS No:2228462-12-0
MF:C12H13NO
MW:187.237723112106
CID:5903663
PubChem ID:165612620
Update Time:2025-06-09

3-(4-ethynylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethynylphenoxy)pyrrolidine
    • 2228462-12-0
    • EN300-1762238
    • Inchi: 1S/C12H13NO/c1-2-10-3-5-11(6-4-10)14-12-7-8-13-9-12/h1,3-6,12-13H,7-9H2
    • InChI Key: MWUMRPRJXVJCDN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#C)=CC=1)C1CNCC1

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 21.3Ų

3-(4-ethynylphenoxy)pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1762238-0.05g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
0.05g
$972.0 2023-09-20
Enamine
EN300-1762238-0.1g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
0.1g
$1019.0 2023-09-20
Enamine
EN300-1762238-0.25g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
0.25g
$1065.0 2023-09-20
Enamine
EN300-1762238-0.5g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
0.5g
$1111.0 2023-09-20
Enamine
EN300-1762238-1.0g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
1g
$1157.0 2023-06-03
Enamine
EN300-1762238-2.5g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
2.5g
$2268.0 2023-09-20
Enamine
EN300-1762238-5.0g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
5g
$3355.0 2023-06-03
Enamine
EN300-1762238-10.0g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
10g
$4974.0 2023-06-03
Enamine
EN300-1762238-1g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
1g
$1157.0 2023-09-20
Enamine
EN300-1762238-5g
3-(4-ethynylphenoxy)pyrrolidine
2228462-12-0
5g
$3355.0 2023-09-20

Additional information on 3-(4-ethynylphenoxy)pyrrolidine

Professional Introduction to Compound with CAS No. 2228462-12-0 and Product Name: 3-(4-ethynylphenoxy)pyrrolidine

The compound with the CAS number 2228462-12-0 and the product name 3-(4-ethynylphenoxy)pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both an ethynyl group and a phenoxy substituent on a pyrrolidine backbone suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. 3-(4-ethynylphenoxy)pyrrolidine stands out in this context due to its ability to modulate various biological pathways. The pyrrolidine ring, a common structural feature in bioactive molecules, is known for its versatility in binding to biological targets. When combined with the phenoxy and ethynyl groups, the compound exhibits enhanced potential for selective interactions with enzymes and receptors relevant to human health.

One of the most intriguing aspects of 3-(4-ethynylphenoxy)pyrrolidine is its synthetic accessibility. The ethynyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has been exploited in recent synthetic protocols, enabling the rapid generation of derivatives with tailored pharmacological profiles. Such advancements are crucial for accelerating the drug discovery process, particularly in areas where rapid screening and optimization are essential.

The pharmacological profile of 3-(4-ethynylphenoxy)pyrrolidine has been the subject of extensive research. Studies have indicated that this compound exhibits notable activity against several targets of interest. For instance, preliminary in vitro studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. These findings align with the growing interest in developing drugs that can modulate these pathways without significant side effects.

Moreover, the structural features of 3-(4-ethynylphenoxy)pyrrolidine make it an attractive scaffold for further derivatization. The phenoxy group, in particular, is known to enhance binding affinity through hydrophobic interactions and π-stacking effects. By strategically modifying this group or introducing additional functional moieties, researchers can fine-tune the compound's pharmacokinetic properties, such as solubility and bioavailability. These modifications are critical for ensuring that lead compounds progress efficiently through preclinical and clinical trials.

Recent advances in computational chemistry have further enhanced the potential of 3-(4-ethynylphenoxy)pyrrolidine as a drug candidate. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at an atomic level. These simulations have provided valuable insights into the compound's binding mode and have guided the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the optimization process significantly.

The therapeutic potential of 3-(4-ethynylphenoxy)pyrrolidine extends beyond its initial applications. Researchers are exploring its use in treating neurological disorders, where modulation of specific neurotransmitter systems is crucial. The compound's ability to interact with both enzymatic and receptor targets makes it a versatile tool for addressing complex diseases. Additionally, its structural features suggest potential applications in anti-cancer therapies, where targeted inhibition of key signaling pathways is essential.

In conclusion, 3-(4-ethynylphenoxy)pyrrolidine (CAS No. 2228462-12-0) represents a promising lead compound with significant therapeutic potential. Its unique structural features, synthetic accessibility, and favorable pharmacological profile make it an attractive candidate for further development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in advancing pharmaceutical innovation.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd